Cas no 2680806-20-4 (benzyl 3-hydroxy-3-4-(methoxycarbonyl)oxan-4-ylpyrrolidine-1-carboxylate)

• Product Name: benzyl 3-hydroxy-3-4-(methoxycarbonyl)oxan-4-ylpyrrolidine-1-carboxylate
• CAS No: 2680806-20-4
• MF: C₁₉H₂₅NO₆
• MW: 363.40490603447
• CID: 5624917
• PubChem ID: 165928214
• Update Time: 2025-08-05

benzyl 3-hydroxy-3-4-(methoxycarbonyl)oxan-4-ylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-hydroxy-3-[4-(methoxycarbonyl)oxan-4-yl]pyrrolidine-1-carboxylate
• EN300-28300141
• 2680806-20-4
• benzyl 3-hydroxy-3-4-(methoxycarbonyl)oxan-4-ylpyrrolidine-1-carboxylate

• Inchi： 1S/C19H25NO6/c1-24-16(21)18(8-11-25-12-9-18)19(23)7-10-20(14-19)17(22)26-13-15-5-3-2-4-6-15/h2-6,23H,7-14H2,1H3
• InChI Key： RZUIRPRPGFNFBW-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OCC2C=CC=CC=2)CC1)C1(C(=O)OC)CCOCC1

Computed Properties

• Exact Mass: 363.16818752g/mol
• Monoisotopic Mass: 363.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85.3Ų

Additional information on benzyl 3-hydroxy-3-4-(methoxycarbonyl)oxan-4-ylpyrrolidine-1-carboxylate

Introduction to Benzyl 3-hydroxy-3-4-(methoxycarbonyl)oxan-4-ylpyrrolidine-1-carboxylate (CAS No. 2680806-20-4)

Benzyl 3-hydroxy-3-4-(methoxycarbonyl)oxan-4-ylpyrrolidine-1-carboxylate, identified by its CAS number 2680806-20-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a pyrrolidine core appended with a benzyl ester and an oxane ring, represents a unique structural motif that has been explored for its potential biological activities and synthetic utility.

The molecular structure of Benzyl 3-hydroxy-3-4-(methoxycarbonyl)oxan-4-ylpyrrolidine-1-carboxylate encompasses several key functional groups, including hydroxyl, ester, and methoxycarbonyl moieties. These functionalities not only contribute to the compound's overall reactivity but also open up diverse possibilities for further chemical manipulation and derivatization. The presence of the oxane ring, a five-membered ether-containing heterocycle, adds an additional layer of complexity to the molecule, influencing its conformational flexibility and potential interactions with biological targets.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. Pyrrolidine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The compound Benzyl 3-hydroxy-3-4-(methoxycarbonyl)oxan-4-ylpyrrolidine-1-carboxylate is no exception and has been investigated for its potential roles in various pharmacological contexts.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The pyrrolidine scaffold is a common motif in many pharmacologically relevant compounds, including drugs that target central nervous system disorders, cardiovascular diseases, and inflammatory conditions. The introduction of additional functional groups, such as the hydroxyl and ester groups in Benzyl 3-hydroxy-3-4-(methoxycarbonyl)oxan-4-ylpyrrolidine-1-carboxylate, further enhances its potential as a lead compound for drug discovery.

Recent studies have highlighted the importance of molecular diversity in the search for new therapeutic agents. The structural features of Benzyl 3-hydroxy-3-4-(methoxycarbonyl)oxan-4-ylpyrrolidine-1-carboxylate, including its oxane ring and various substituents, contribute to its unique chemical profile. This diversity makes it an attractive candidate for further exploration in medicinal chemistry.

The synthesis of Benzyl 3-hydroxy-3-4-(methoxycarbonyl)oxan-4-ylpyrrolidine-1-carboxylate represents a significant challenge due to the complexity of its molecular framework. However, advances in synthetic methodologies have made it possible to access such intricate structures with increasing efficiency. Modern techniques in organic synthesis, including transition metal-catalyzed reactions and asymmetric synthesis, have played a crucial role in facilitating the construction of this compound.

The role of computational chemistry in the design and optimization of pharmaceutical candidates cannot be overstated. Molecular modeling studies have been instrumental in understanding the interactions between Benzyl 3-hydroxy-3-methoxycarbonyloxanamethylpyrrolidinone and potential biological targets. These studies not only provide insights into the compound's binding affinity but also guide the development of more effective derivatives.

In conclusion, Benzyl 3-hydroxy-methoxymethyloxolanamethylpyrrolidinone (CAS No. 26808062004) stands out as a promising candidate for further pharmacological investigation. Its unique structural features and potential biological activities make it an exciting subject for both academic research and industrial drug development. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play a pivotal role in the discovery of new therapeutic agents.